2-[[4-(2-Methylpropanoyl)piperazin-1-yl]methyl]benzonitrile
Catalog No.
S7765714
CAS No.
M.F
C16H21N3O
M. Wt
271.36 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![2-[[4-(2-Methylpropanoyl)piperazin-1-yl]methyl]ben...](/img/structure-2d/800/S7765714.png)
Content Navigation
Product Name
2-[[4-(2-Methylpropanoyl)piperazin-1-yl]methyl]benzonitrile
IUPAC Name
2-[[4-(2-methylpropanoyl)piperazin-1-yl]methyl]benzonitrile
Molecular Formula
C16H21N3O
Molecular Weight
271.36 g/mol
InChI
InChI=1S/C16H21N3O/c1-13(2)16(20)19-9-7-18(8-10-19)12-15-6-4-3-5-14(15)11-17/h3-6,13H,7-10,12H2,1-2H3
InChI Key
IVDABQWGVYZZRW-UHFFFAOYSA-N
SMILES
CC(C)C(=O)N1CCN(CC1)CC2=CC=CC=C2C#N
Canonical SMILES
CC(C)C(=O)N1CCN(CC1)CC2=CC=CC=C2C#N
2-[[4-(2-Methylpropanoyl)piperazin-1-yl]methyl]benzonitrile is also known as MP-10 and has been found to be a psychoactive drug that has been explored for possible abuse potential and therapeutic applications.
MP-10 has a melting point of 196-198°C. It is a solid that is soluble in DMSO, but sparingly soluble in water and ethanol. The molecular formula of MP-10 is C18H23N3O.
MP-10 can be synthesized by reacting 4-(2-Methylpropanoyl)piperazine with 2-chlorobenzonitrile in the presence of a base. The product can be purified by recrystallization in organic solvents. The product can be characterized by H-NMR and MS.
can be used to detect the presence of MP-10 in biological samples and in forensic investigations. These methods include liquid chromatography – mass spectrometry (LC-MS) and gas chromatography – mass spectrometry (GC-MS).
MP-10 has been shown to have both stimulant and hallucinogenic properties. It has an affinity for the dopamine D2 receptor, the serotonin 5-HT2 receptor, and the norepinephrine transporter.
The LD50 of MP-10 in rats is approximately 70 mg/kg. It has been shown to cause hyperthermia and seizures in rodents at high doses.
MP-10 has been used in preclinical studies to investigate its effects on behavior, cognition, and reward. It has also been used in studies investigating the pharmacology of the dopamine and serotonin systems.
MP-10 is a relatively new compound and limited research has been conducted to date. Much of the available research has focused on its abuse potential and abuse liability.
MP-10 has potential implications in pharmacological research related to dopamine, serotonin and norepinephrine systems. Additionally, it can have implications in forensic drug testing.
1. Investigating the pharmacological potential of MP-10 in various disease models
2. Characterizing the safety profile of MP-10 in different animal models
3. Exploring the structure-activity relationship of MP-10 with dopamine, serotonin and norepinephrine systems
4. Studying the potential of MP-10 to be used as an adjunctive treatment in psychiatry
5. Investigating the potential for MP-10 as a radioligand for positron emission tomography imaging
6. Studying the effects of MP-10 on cognitive function and memory
7. Exploring the pharmacokinetics of MP-10 in different animal models and humans
8. Investigating the role of MP-10 in addiction and substance abuse
9. Studying the efficacy of MP-10 as an antidepressant and anxiolytic
10. Developing targeted delivery systems for MP-10.
2. Characterizing the safety profile of MP-10 in different animal models
3. Exploring the structure-activity relationship of MP-10 with dopamine, serotonin and norepinephrine systems
4. Studying the potential of MP-10 to be used as an adjunctive treatment in psychiatry
5. Investigating the potential for MP-10 as a radioligand for positron emission tomography imaging
6. Studying the effects of MP-10 on cognitive function and memory
7. Exploring the pharmacokinetics of MP-10 in different animal models and humans
8. Investigating the role of MP-10 in addiction and substance abuse
9. Studying the efficacy of MP-10 as an antidepressant and anxiolytic
10. Developing targeted delivery systems for MP-10.
XLogP3
1.8
Hydrogen Bond Acceptor Count
3
Exact Mass
271.168462302 g/mol
Monoisotopic Mass
271.168462302 g/mol
Heavy Atom Count
20
Dates
Last modified: 01-05-2024
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:190079-18-6
Molecular Formula:C5H11O7P
Molecular Weight:214.11 g/mol
Availability:
In Stock
CAS No.:97134-11-7
Molecular Formula:C18H34O5
Molecular Weight:330.5 g/mol
Availability:
In Stock
CAS No.:37497-65-7
Molecular Formula:C5H9N
Molecular Weight:83.13 g/mol
Availability:
In Stock
CAS No.:163120-03-4
Molecular Formula:C43H53NO6
Molecular Weight:679.9 g/mol
Availability:
In Stock
